Cas no 155030-52-7 (Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester)

• Product Name: Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
• CAS No: 155030-52-7
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 1329812
• PubChem ID: 19605361
• Update Time: 2025-04-20

Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
• prop-2-enyl 4-(bromomethyl)benzoate
• Allyl 4-(bromomethyl)benzoate
• DTXSID40599009
• 155030-52-7
• ZZTZFWQBSIBRSW-UHFFFAOYSA-N
• Prop-2-en-1-yl 4-(bromomethyl)benzoate
• SCHEMBL513603

• Inchi： 1S/C11H11BrO2/c1-2-7-14-11(13)10-5-3-9(8-12)4-6-10/h2-6H,1,7-8H2
• InChI Key： ZZTZFWQBSIBRSW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC=C)=CC=1

Computed Properties

• Exact Mass: 253.99423
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3